Cas no 2228471-83-6 (3-(dimethyl-1,3-oxazol-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(dimethyl-1,3-oxazol-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2228471-83-6
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 6384332
• PubChem ID: 165640252
• Update Time: 2025-05-25

3-(dimethyl-1,3-oxazol-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(dimethyl-1,3-oxazol-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
• EN300-1752702
• 2228471-83-6

• Inchi： 1S/C10H11N3O3/c1-5-6(2)16-9(11-5)7-4-8(10(14)15)13(3)12-7/h4H,1-3H3,(H,14,15)
• InChI Key： PIXNZMLVWIUODK-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)N=C1C1C=C(C(=O)O)N(C)N=1

Computed Properties

• Exact Mass: 221.08004122g/mol
• Monoisotopic Mass: 221.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.2Ų

Additional information on 3-(dimethyl-1,3-oxazol-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid

3-(Dimethyl-1,3-Oxazol-2-Yl)-1-Methyl-1H-Pyrazole-5-Carboxylic Acid: A Comprehensive Overview

3-(Dimethyl-1,3-Oxazol-2-Yl)-1-Methyl-1H-Pyrazole-5-Carboxylic Acid (CAS No. 2228471-83-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and material science. The molecule combines a pyrazole ring system with an oxazole moiety, making it a versatile structure for various chemical modifications and functionalizations.

The synthesis of 3-(Dimethyl-1,3-Oxazol-2-Yl)-1-Methyl-1H-Pyrazole-5-Carboxylic Acid involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, ensuring scalability for potential industrial applications. The compound's carboxylic acid group provides a site for further functionalization, enabling the creation of derivatives with diverse biological activities.

One of the most promising aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have explored its ability to modulate various biological targets, including enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that certain derivatives exhibit potent inhibitory activity against kinases, which are key players in cell signaling pathways. These findings underscore the importance of CAS 2228471-83-6 as a scaffold for developing novel therapeutic agents.

In addition to its pharmacological applications, 3-(Dimethyl-1,3-Oxazol-2-Yl)-1-Methyl-1H-Pyrazole-5-Carboxylic Acid has shown promise in materials science. Its structural rigidity and ability to form hydrogen bonds make it an ideal candidate for designing advanced materials such as coordination polymers and supramolecular assemblies. Recent research has demonstrated its use as a building block for creating porous materials with high surface areas, which could find applications in gas storage and catalysis.

The stability and reactivity of CAS 2228471-83-6 have also been extensively studied under various conditions. Researchers have investigated its thermal stability, solubility profiles, and reactivity towards common reagents used in organic synthesis. These studies provide valuable insights into the compound's behavior under different chemical environments, enabling chemists to design more efficient synthetic routes and optimize reaction conditions.

Furthermore, the environmental impact of 3-(Dimethyl-1,3-Oxazol-Yl)-Methyl-Pyrazole-Carboxylic Acid has been a topic of recent interest. As concerns about sustainability grow, there is increasing demand for compounds that can be synthesized using eco-friendly methods and that degrade safely in the environment. Preliminary studies suggest that this compound exhibits biodegradability under specific conditions, making it a more sustainable option compared to traditional synthetic compounds.

In conclusion, CAS 2228471-NUMBER represents a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers in both academia and industry. As ongoing research continues to uncover new properties and functionalities of this compound, its role in driving innovation across various fields is expected to grow significantly.